
A Technical Guide to the Rheological Properties
of Trimethylolpropane Triethylhexanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Trimethylolpropane

triethylhexanoate

Cat. No.: B1602201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the rheological properties of

Trimethylolpropane Triethylhexanoate (CAS No. 26086-33-9). Primarily utilized in the

cosmetics and personal care industry as a skin-conditioning agent and emollient, its flow

characteristics are crucial for formulation stability, sensory perception, and product

performance. This document collates available quantitative data, outlines experimental

protocols for rheological characterization, and presents a logical workflow for such analyses.

Due to the limited publicly available rheological data for this specific ester, this guide

supplements direct data with information on general testing methodologies for similar cosmetic

esters.

Introduction
Trimethylolpropane Triethylhexanoate is a synthetic ester known for its non-oily feel and

good spreadability on the skin.[1] Its rheological profile dictates its behavior during

manufacturing, packaging, and application. Understanding properties such as viscosity and its

dependence on temperature is essential for formulators to ensure product stability, achieve

desired textures, and predict performance in various applications, including lotions, creams,

and sunscreens.
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Physicochemical and Rheological Data
The available quantitative data for Trimethylolpropane Triethylhexanoate is summarized in

the tables below. It is important to note that comprehensive rheological data, particularly at

standard lubricant testing temperatures and regarding viscoelasticity, is not widely published.

Table 1: General Physicochemical Properties
Property Value Source

CAS Number 26086-33-9 N/A

Molecular Formula C₃₀H₅₆O₆ N/A

Molecular Weight 512.77 g/mol N/A

Density 0.9420 - 0.9430 g/cm³ at 26°C N/A

Table 2: Viscosity Data
Temperature (°C) Viscosity (mPa·s) Source

25 ~50 [1]

25 50 [2]

Note: Data for viscosity at 40°C and 100°C, and consequently the Viscosity Index, for

Trimethylolpropane Triethylhexanoate are not readily available in the public domain. For

context, other Trimethylolpropane esters used in lubricant applications have shown kinematic

viscosities in the range of 33-48 cSt at 40°C and 7.68-10.03 cSt at 100°C.[3]

Experimental Protocols for Rheological Analysis
While specific experimental details for Trimethylolpropane Triethylhexanoate are not

published, the following protocols are based on standard methods for the rheological

characterization of cosmetic esters and lubricants.

Viscosity Measurement
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Objective: To determine the dynamic or kinematic viscosity of the substance at controlled

temperatures.

Apparatus: Rotational viscometer or rheometer (e.g., Cone-plate or parallel-plate geometry),

or a capillary viscometer for kinematic viscosity. A temperature-controlled sample holder is

essential.

Methodology (Rotational Rheometry):

The sample is placed between the plates of the rheometer.

The temperature is equilibrated to the desired setpoint (e.g., 25°C, 40°C, 100°C).

A controlled shear rate is applied to the sample, and the resulting shear stress is

measured (or vice-versa).

For a Newtonian fluid, the viscosity is calculated as the ratio of shear stress to shear rate.

A flow curve (viscosity vs. shear rate) can be generated to assess shear-thinning or shear-

thickening behavior.

Standard Methods: ISO 3104, ASTM D445 for kinematic viscosity; ASTM D2983 for low-

temperature viscosity.

Viscoelastic Properties (Oscillatory Rheometry)
Objective: To characterize the elastic (storage modulus, G') and viscous (loss modulus, G'')

components of the material's response to an applied sinusoidal deformation. This is

particularly relevant for understanding the texture and stability of emulsions.

Apparatus: A controlled-strain or controlled-stress rheometer with oscillatory capabilities.

Methodology:

The sample is loaded into the rheometer, and the temperature is stabilized.

An amplitude sweep is performed at a constant frequency to determine the linear

viscoelastic region (LVER), where the response is independent of the applied strain.
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A frequency sweep is then conducted within the LVER to measure the storage and loss

moduli as a function of frequency.

Data Interpretation:

G' > G'': The material behaves more like a solid (elastic-dominant).

G'' > G': The material behaves more like a liquid (viscous-dominant).

Crossover point (G' = G''): Indicates a characteristic relaxation time of the material.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the rheological characterization of a

cosmetic ester like Trimethylolpropane Triethylhexanoate.
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Caption: Workflow for Rheological Characterization.
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Conclusion
The rheological properties of Trimethylolpropane Triethylhexanoate are fundamental to its

application in cosmetic and personal care formulations. While existing data provides a baseline

understanding of its viscosity at room temperature, further research is required to fully

characterize its behavior across a wider range of temperatures and shear conditions, as well as

its viscoelastic properties. The experimental protocols and workflow outlined in this guide

provide a framework for researchers and formulators to conduct such detailed analyses,

enabling more precise control over product texture, stability, and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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